(3R*,4S*)-4-(4-methoxyphenyl)-1-(2-methyl-5-propylpyrimidin-4-yl)pyrrolidin-3-amine

• IUPAC Name: (3R,4S)-4-(4-methoxyphenyl)-1-(2-methyl-5-propylpyrimidin-4-yl)pyrrolidin-3-amine
• InChI: InChI=1S/C19H26N4O/c1-4-5-15-10-21-13(2)22-19(15)23-11-17(18(20)12-23)14-6-8-16(24-3)9-7-14/h6-10,17-18H,4-5,11-12,20H2,1-3H3/t17-,18+/m1/s1
• InChI Key: CSCRRKUSKMIUMR-MSOLQXFVSA-N
• Canonical SMILES: CCCC1=CN=C(N=C1N2CC(C(C2)N)C3=CC=C(C=C3)OC)C
• Isomeric SMILES: CCCC1=CN=C(N=C1N2C[C@@H]([C@H](C2)N)C3=CC=C(C=C3)OC)C
• Molecular Formula: C19H26N4O
• Molecular Weight: 326.4 g/mol

Description

Synthesis Analysis

The synthesis of similar compounds involves multi-component reactions and advanced organic synthesis techniques. For instance, a related compound, 2-Methyl-N-((2′-(pyrrolidin-1-ylsulfonyl)biphenyl-4-yl)methyl)propan-1-amine (PF-04455242), is synthesized using techniques that highlight the complexity involved in creating such molecules (Grimwood et al., 2011). Another example is the synthesis of pyrrolidine-2,3-dione derivatives, which provides insight into the intricate processes required to create pyrrolidine-based compounds (Nguyen & Dai, 2023).

Molecular Structure Analysis

The molecular structure of such compounds often involves complex interactions and configurations. For example, the study of pyrrolidine-2,3-dione derivatives reveals the detailed structural aspects of pyrrolidine-based compounds, which can be extrapolated to understand the molecular structure of "(3R*,4S*)-4-(4-methoxyphenyl)-1-(2-methyl-5-propylpyrimidin-4-yl)pyrrolidin-3-amine" (Nguyen & Dai, 2023).

Chemical Reactions and Properties

The chemical reactions and properties of such compounds are governed by their functional groups and molecular structure. For instance, the reactivity of pyrrolidine and pyrimidine rings in similar compounds is a key factor in their chemical behavior, as seen in the synthesis and transformation studies of related molecules (Sedlák et al., 2003).

Physical Properties Analysis

The physical properties of these compounds, including their crystalline structure and solubility, are influenced by their molecular framework. Studies on related compounds, such as the analysis of pyrrolidine derivatives, provide insights into the physical characteristics that can be expected from "(3R*,4S*)-4-(4-methoxyphenyl)-1-(2-methyl-5-propylpyrimidin-4-yl)pyrrolidin-3-amine" (Chiaroni et al., 1997).

Chemical Properties Analysis

The chemical properties, including reactivity and stability, are central to understanding the compound's potential applications and interactions. The chemical behavior of similar compounds, as observed in their synthesis and reactivity studies, gives an idea of what can be expected in terms of the chemical properties of the compound (Farouk et al., 2021).